Cas no 2229083-16-1 (tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate
• CAS No: 2229083-16-1
• MF: C₁₇H₂₄N₄O₂
• MW: 316.398063659668
• CID: 6363216
• PubChem ID: 165699755
• Update Time: 2025-10-29

tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate
• 2229083-16-1
• EN300-2006920

• Inchi： 1S/C17H24N4O2/c1-17(2,3)23-16(22)21-10-9-18-11-14(21)15-12-7-5-6-8-13(12)19-20(15)4/h5-8,14,18H,9-11H2,1-4H3
• InChI Key： ZTHHYRMOONAJGJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=C2C=CC=CC2=NN1C)=O

Computed Properties

• Exact Mass: 316.18992602g/mol
• Monoisotopic Mass: 316.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate

Tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate (CAS No. 2229083-16-1): An Overview

Tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate (CAS No. 2229083-16-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate is a derivative of piperazine, a six-membered heterocyclic amine, and indazole, a fused heterocyclic compound. The presence of the tert-butyl group on the piperazine ring and the 2-methyl substitution on the indazole ring imparts unique chemical and physical properties to this compound. The tert-butyl group enhances the lipophilicity and stability of the molecule, while the indazole moiety contributes to its biological activity.

The molecular formula of tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate is C₁₇H₂₄N₄O₂, with a molecular weight of approximately 308.40 g/mol. It is typically obtained as a white crystalline solid with a melting point ranging from 145 to 147°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate involves several steps, each requiring careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of tert-butyl piperazine-1-carboxylate with 3-bromo-2-methylindazole in the presence of a palladium catalyst and a base such as cesium carbonate. This reaction typically proceeds via a Suzuki coupling mechanism, leading to the formation of the desired product.

An alternative approach involves the reaction of tert-butyl piperazine-1-carboxylate with an appropriately substituted indazole derivative under reductive amination conditions. This method can be advantageous for synthesizing compounds with specific substituents on the indazole ring, providing greater flexibility in structural modification.

Biological Activities and Applications

Tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate has been extensively studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that this compound exhibits potent activity as an antagonist at serotonin receptors, specifically the 5-HT₇ receptor subtype. This property makes it a promising candidate for the treatment of various neurological conditions such as depression, anxiety, and sleep disorders.

In addition to its receptor antagonist activity, tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that it can effectively reduce seizure activity in animal models of epilepsy, suggesting its therapeutic potential in this area.

Tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate has also shown promise in modulating other neurotransmitter systems, including dopamine and glutamate receptors. These findings highlight its multifaceted pharmacological profile and underscore its potential as a lead compound for further drug development.

Clinical Trials and Future Directions

The promising preclinical results for tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in human subjects. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of tert-butyl 2-(2-methyl-2H-indazol-3-yl)piperazine-1-carboxylate. Efforts are being made to improve its oral bioavailability and extend its half-life in vivo through structural modifications or prodrug strategies.

The future directions for research on tert-butyl 2-(2-methyl-2H-indazol-3-y l)piperazine -1 -car boxyla te strong > include expanding its therapeutic applications beyond CNS disorders. For instance, recent studies have explored its potential as an anti-inflammatory agent and an antitumor drug. These investigations are still in their early stages but hold promise for broadening the scope of this compound's utility. p >